(2R,3S)-1-Aminobicyclo[2.2.1]heptane-2,3-diol;hydrochloride

• IUPAC Name: (2R,3S)-1-aminobicyclo[2.2.1]heptane-2,3-diol;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c8-7-2-1-4(3-7)5(9)6(7)10;/h4-6,9-10H,1-3,8H2;1H/t4?,5-,6-,7?;/m0./s1
• InChI Key: XZLOPQNVCFKUJU-YJWIABSDSA-N
• Canonical SMILES: C1CC2(CC1C(C2O)O)N.Cl
• Isomeric SMILES: C1CC2(CC1[C@@H]([C@@H]2O)O)N.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

“(2R,3S)-1-Aminobicyclo[2.2.1]heptane-2,3-diol;hydrochloride” is a chemical compound with the CAS Number: 2434591-27-0. It has a molecular weight of 179.65.

Physical and Chemical Properties This compound is a powder at room temperature.

Scientific Research Applications

Synthesis and Stereostructure Analysis

Researchers have developed methods for the stereocontrolled synthesis of bicyclic amino acids and aminodiols, utilizing (2R,3S)-1-Aminobicyclo[2.2.1]heptane-2,3-diol; hydrochloride as a key intermediate. These compounds are significant for their potential applications in pharmaceuticals and as chiral building blocks in organic synthesis. For instance, Palkó et al. (2005) demonstrated the preparation of all-endo-3-amino-5-hydroxybicyclo[2.2.1]heptane-2-carboxylic acid, which could be used in the synthesis of novel amino acid derivatives with potential biological activities Palkó et al., 2005.

Enzyme-Catalyzed Reactions

Naemura et al. (1990) explored the enzyme-catalyzed hydrolyses of bicyclic acetates, leading to the formation of optically active diols and monoacetates. This study provides insights into the stereochemical preferences of enzymatic reactions involving bicyclic compounds, potentially informing the design of enzyme-catalyzed processes for producing chiral chemicals Naemura et al., 1990.

Ligand Design for Catalysis

Olubanwo et al. (2018) synthesized chiral amino alcohols and aminodiols from (d)-camphor, which were then used as ligands in the enantioselective addition of diethyl zinc to aldehydes. This research highlights the application of bicyclic aminodiols as chiral ligands in asymmetric synthesis, contributing to the development of novel catalyst systems Olubanwo et al., 2018.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.